Cas no 1365963-97-8 (Methyl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-5-yl)propanoate)

• Product Name: Methyl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-5-yl)propanoate
• CAS No: 1365963-97-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD22056536
• CID: 4697321
• Update Time: 2025-05-24

Methyl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-5-yl)propanoate
• Methyl 3-(2-hydroxy-4,6-dimethylpyrimidin-5-yl)propanoate
• T5192
• 5-pyrimidinepropanoic acid, 1,2-dihydro-4,6-dimethyl-2-oxo-, methyl ester

• MDL： MFCD22056536
• Inchi： 1S/C10H14N2O3/c1-6-8(4-5-9(13)15-3)7(2)12-10(14)11-6/h4-5H2,1-3H3,(H,11,12,14)
• InChI Key： NSQKIPOYMHPESH-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C(C)=NC(NC=1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 356
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on Methyl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-5-yl)propanoate

Comprehensive Overview of Methyl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-5-yl)propanoate (CAS No. 1365963-97-8)

Methyl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-5-yl)propanoate (CAS No. 1365963-97-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a dihydropyrimidinone core, is a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining a methyl propanoate moiety with a 4,6-dimethyl-2-oxo-1,2-dihydropyrimidine ring, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like Methyl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-5-yl)propanoate has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate enzymatic activity, a hot topic in precision medicine and cancer therapeutics. The compound’s CAS No. 1365963-97-8 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of Methyl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-5-yl)propanoate typically involves multistep organic reactions, including condensation and esterification processes. Its molecular weight (224.24 g/mol) and logP value (indicating moderate lipophilicity) are critical parameters for drug formulation. These properties align with current trends in bioavailability optimization, a recurring theme in pharmacokinetic research.

From an industrial perspective, this compound is valued for its scalable synthesis and compatibility with green chemistry principles. Manufacturers emphasize its use in high-throughput screening (HTS) libraries, addressing the growing need for fragment-based drug design. Environmental concerns have also driven interest in its biodegradability profile, a trending subtopic in sustainable chemistry forums.

Analytical characterization of CAS No. 1365963-97-8 relies on advanced techniques like NMR spectroscopy and HPLC-MS. These methods confirm the compound’s >98% purity, a benchmark for pharmaceutical intermediates. The dihydropyrimidinone scaffold in this molecule is structurally analogous to several FDA-approved drugs, fueling speculation about its repurposing potential – a popular subject in drug discovery circles.

Emerging applications include its use in fluorescent probes for cellular imaging, capitalizing on the chromophoric properties of its pyrimidine ring. This aligns with the broader theranostic trend, combining therapy and diagnostics. Patent databases reveal increasing claims involving derivatives of Methyl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-5-yl)propanoate, particularly in neurodegenerative disease research.

Quality control protocols for 1365963-97-8 emphasize ICH guidelines, reflecting the compound’s progression toward GMP standards. Stability studies under various pH conditions and temperature ranges are routinely documented, addressing common queries about compound storage in research communities. The molecule’s crystallinity data is also frequently referenced in polymorphism discussions.

In computational chemistry, Methyl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-5-yl)propanoate serves as a model for molecular docking simulations. Its hydrogen-bonding capacity and rotatable bonds make it ideal for studying protein-ligand interactions – a cornerstone of modern computer-aided drug design (CADD). These applications resonate with the rising popularity of AI-driven drug discovery platforms.

The global market for fine chemicals containing this compound shows steady growth, particularly in contract research organizations (CROs). Regulatory filings indicate its inclusion in investigational new drug (IND) applications, though specific therapeutic areas remain proprietary. This confidentiality fuels academic curiosity, as seen in frequent searches for "1365963-97-8 biological activity" across scientific search engines.

Future research directions may explore its metal-chelating properties or potential in cocrystal engineering. The compound’s electrophilic sites offer opportunities for click chemistry modifications, a technique dominating current bioconjugation literature. As the scientific community prioritizes molecular complexity in drug candidates, Methyl 3-(4,6-dimethyl-2-oxo-1,2-dihydropyrimidin-5-yl)propanoate stands poised to remain a compound of significant interest.